Cas no 69739-89-5 (1-[3-(4-tert-butylphenyl)-2-methylpropyl]-4-ethylpiperidine hydrochloride)

• Product Name: 1-[3-(4-tert-butylphenyl)-2-methylpropyl]-4-ethylpiperidine hydrochloride
• CAS No: 69739-89-5
• MF: C₂₁H₃₆ClN
• MW: 337.970245361328
• CID: 1739036
• PubChem ID: 3053268
• Update Time: 2025-04-21

1-[3-(4-tert-butylphenyl)-2-methylpropyl]-4-ethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-tert-butylphenyl)-2-methylpropyl]-4-ethylpiperidine hydrochloride
• N-(3'-(p-tert-Butylphenyl)-2'-methylpropyl-1')-4-aethylpiperidin hydrochlorid
• Piperidine, 1-(3-(4-(1,1-dimethylethyl)phenyl)-2-methylpropyl)-4-ethyl-, hydrochloride
• 69739-89-5
• N-(3'-(p-tert-Butylphenyl)-2'-methylpropyl-1')-4-aethylpiperidin hydrochlorid [German]
• DTXSID60989903
• 1-(3-(4-(1,1-Dimethylethyl)phenyl)-2-methylpropyl)-4-ethylpiperidine hydrochloride
• 1-[3-(4-tert-Butylphenyl)-2-methylpropyl]-4-ethylpiperidine--hydrogen chloride (1/1)

• Inchi： 1S/C21H35N.ClH/c1-6-18-11-13-22(14-12-18)16-17(2)15-19-7-9-20(10-8-19)21(3,4)5;/h7-10,17-18H,6,11-16H2,1-5H3;1H
• InChI Key： UVNHCCMOUGPQLA-UHFFFAOYSA-N
• SMILES： Cl.N1(CC(C)CC2C=CC(=CC=2)C(C)(C)C)CCC(CC)CC1

Computed Properties

• Exact Mass: 337.2536278g/mol
• Monoisotopic Mass: 337.2536278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų